N1-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-ethyloxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-N-ethyloxamide
• InChI: InChI=1S/C24H33N5O2/c1-4-25-23(30)24(31)26-18-22(19-10-12-20(13-11-19)27(2)3)29-16-14-28(15-17-29)21-8-6-5-7-9-21/h5-13,22H,4,14-18H2,1-3H3,(H,25,30)(H,26,31)
• InChI Key: PTTGXSSYZILLRK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NCC(C1=CC=C(C=C1)N(C)C)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C24H33N5O2
• Molecular Weight: 423.6 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-ethyloxalamide is a useful research compound. Its molecular formula is C24H33N5O2 and its molecular weight is 423.561. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activities

The compound has been included in studies aiming to synthesize novel chemical entities with specific biological activities. For example, Malinka et al. (2005) synthesized a series of new N-[2-(4-substitutedpiperazin-1-yl)ethyl]-1-(n-butyl or phenyl)-2,5-dimethyl-3,4-pyrroledicarboximides and evaluated them as potential analgesic agents, highlighting the compound's role in the development of new analgesics with improved efficacy (Malinka et al., 2005).

Antitumor and Antimicrobial Activities

Research on derivatives incorporating elements of the compound's structure has shown promise in antitumor and antimicrobial applications. Patel et al. (2012) synthesized a novel series of thiazolidinone derivatives that exhibited significant antimicrobial activity against a range of bacterial and fungal strains, underscoring the compound's potential as a basis for developing new antimicrobial agents (Patel et al., 2012).

Optical and Electronic Applications

The compound's derivatives have also been explored for their optical and electronic properties. Rahulan et al. (2014) investigated the nonlinear optical properties of a chalcone derivative compound, indicating the potential of such compounds in optical device applications like optical limiters, highlighting the versatility of the compound's derivatives in material science (Rahulan et al., 2014).

Molecular Probes and Sensing

In another domain, Diwu et al. (1997) prepared diphenyloxazoles that embody similar structural motifs for use as fluorescent solvatochromic dyes. These compounds show strong solvent-dependent fluorescence, indicating their utility as molecular probes for studying biological events and processes (Diwu et al., 1997).